Cas no 1222713-63-4 ((3S)-1-(4-chloro-3-methylphenyl)methylpyrrolidin-3-amine)

• Product Name: (3S)-1-(4-chloro-3-methylphenyl)methylpyrrolidin-3-amine
• CAS No: 1222713-63-4
• MF: C₁₂H₁₇ClN₂
• MW: 224.729781866074
• CID: 5709566
• PubChem ID: 24904704
• Update Time: 2025-08-03

(3S)-1-(4-chloro-3-methylphenyl)methylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• (3S)-1-[(4-chloro-3-methylphenyl)methyl]pyrrolidin-3-amine
• 1222713-63-4
• (3s)-1-(4-chloro-3-methylbenzyl)pyrrolidin-3-amine
• EN300-1283117
• (3S)-1-(4-chloro-3-methylphenyl)methylpyrrolidin-3-amine

• Inchi： 1S/C12H17ClN2/c1-9-6-10(2-3-12(9)13)7-15-5-4-11(14)8-15/h2-3,6,11H,4-5,7-8,14H2,1H3/t11-/m0/s1
• InChI Key： LGXTWZRUOMKQSM-NSHDSACASA-N
• SMILES： ClC1C=CC(=CC=1C)CN1CC[C@@H](C1)N

Computed Properties

• Exact Mass: 224.1080262g/mol
• Monoisotopic Mass: 224.1080262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.3Ų

Additional information on (3S)-1-(4-chloro-3-methylphenyl)methylpyrrolidin-3-amine

Overview of (3S)-1-(4-Chloro-3-methylphenyl)methylpyrrolidin-3-amine (CAS No. 1222713-63-4)

(3S)-1-(4-Chloro-3-methylphenyl)methylpyrrolidin-3-amine (CAS No. 1222713-63-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as (3S)-CMPMPA, is a member of the pyrrolidine family and is characterized by its unique structural features, including a substituted phenyl ring and an amino group. These characteristics make it a valuable candidate for various biological and pharmacological studies.

The (3S)-CMPMPA molecule is particularly interesting due to its potential applications in the development of new therapeutic agents. Recent studies have highlighted its role in modulating specific receptors and enzymes, which are crucial for various physiological processes. For instance, research has shown that (3S)-CMPMPA can interact with serotonin receptors, making it a potential lead compound for the treatment of neurological disorders such as depression and anxiety.

In addition to its receptor interactions, (3S)-CMPMPA has been investigated for its effects on enzyme activity. Enzymes play a critical role in metabolic pathways, and modulating their activity can have significant therapeutic implications. Studies have demonstrated that (3S)-CMPMPA can inhibit certain enzymes involved in inflammatory responses, suggesting its potential use in anti-inflammatory medications.

The chiral nature of (3S)-CMPMPA is another important aspect that contributes to its biological activity. Chiral compounds often exhibit different pharmacological properties compared to their enantiomers, which can be leveraged to optimize drug efficacy and reduce side effects. The (3S) configuration of this compound has been shown to be more potent and selective in binding to target receptors, making it a preferred candidate for further drug development.

Recent advancements in synthetic chemistry have also facilitated the efficient production of (3S)-CMPMPA. Novel synthetic routes have been developed to improve yield and purity, ensuring that the compound can be produced on a larger scale for preclinical and clinical studies. These synthetic methods often involve asymmetric synthesis techniques, which are crucial for obtaining the desired enantiomer with high enantiomeric excess.

Preclinical studies have provided valuable insights into the safety and efficacy of (3S)-CMPMPA. Animal models have been used to evaluate its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These studies have shown that (3S)-CMPMPA exhibits favorable pharmacokinetic profiles, with good bioavailability and minimal toxicity. This makes it a promising candidate for further clinical evaluation.

Clinical trials are currently underway to assess the therapeutic potential of (3S)-CMPMPA in human subjects. Early-phase trials have focused on evaluating its safety and tolerability at different dosages. Preliminary results have been encouraging, with no significant adverse effects reported. As these trials progress, researchers aim to gather more comprehensive data on the compound's efficacy in treating specific conditions.

Beyond its therapeutic applications, (3S)-CMPMPA has also been explored for its use in diagnostic imaging. Its ability to bind selectively to certain receptors makes it a potential candidate for developing imaging agents that can help visualize specific biological processes in vivo. This could have significant implications for early diagnosis and monitoring of diseases.

In conclusion, (3S)-1-(4-Chloro-3-methylphenyl)methylpyrrolidin-3-amine (CAS No. 1222713-63-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, chiral nature, and favorable biological properties make it an attractive candidate for further development as a therapeutic agent or diagnostic tool. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to the advancement of medical science.